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Compound of Interest

Compound Name: benzyl 2-aminopropanoate

Cat. No.: B8808450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

benzyl 2-aminopropanoate and its hydrochloride salt. The following sections detail the known

hazards, first aid procedures, personal protective equipment, and proper handling and storage

protocols. This document is intended for use by trained professionals in a laboratory or drug

development setting.

Hazard Identification and Classification
Benzyl 2-aminopropanoate, particularly as its hydrochloride salt, is classified as a hazardous

substance. The primary hazards are associated with irritation to the skin, eyes, and respiratory

system, and it may be harmful if swallowed.

GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text

Precautionary Statements[1][2]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P317 IF SWALLOWED: Get medical help.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P319 If eye irritation persists: Get medical help.

P332+P317 If skin irritation occurs: Get medical help.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
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Limited quantitative data is available for the free base form of benzyl 2-aminopropanoate.

The following data is for the hydrochloride salt.

Property Value

Molecular Formula C₁₀H₁₄ClNO₂

Molecular Weight 215.68 g/mol [3][4]

Appearance White to off-white crystalline powder[4]

Melting Point 140-142°C[4]

Boiling Point 256.5°C at 760 mmHg[4]

Flash Point 119.6°C[4]

Vapor Pressure 0.0154 mmHg at 25°C[4]

Solubility Soluble in DMSO, Methanol, Water[4]

Toxicological Information
Specific quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for benzyl 2-aminopropanoate are not readily available in the public

domain. However, the GHS classification indicates that the substance is harmful if swallowed

and causes irritation to the skin, eyes, and respiratory system.

Experimental Protocols for Safety Evaluation
The determination of the toxicological properties of a chemical like benzyl 2-aminopropanoate
follows standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure that the data is

reliable and comparable across different laboratories.

Acute Oral Toxicity (Based on OECD Guideline 420, 423, or 425)[5] The acute oral toxicity is

typically determined by administering a single dose of the substance to fasted animals (usually

rodents). The animals are then observed for a period of up to 14 days for signs of toxicity and

mortality. The LD50 value, which is the statistically estimated dose that would be lethal to 50%

of the test population, is then calculated.
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Skin Irritation (Based on OECD Guideline 439)[6][7][8][9][10] This in vitro test uses

reconstructed human epidermis (RhE) models. The test substance is applied topically to the

tissue model. After a specific exposure time, the cell viability is determined, often using an MTT

assay. A significant reduction in cell viability compared to a negative control indicates that the

substance is an irritant.

Eye Irritation (Based on OECD Guideline 405)[11][12][13][14] The potential for a substance to

cause eye irritation or serious eye damage is assessed by applying the test substance to the

eye of an animal (typically a rabbit) and observing the effects on the cornea, iris, and

conjunctiva at specific intervals. In modern practice, a weight-of-the-evidence approach is

used, incorporating in vitro and ex vivo data to minimize animal testing.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if you feel unwell.

Skin Contact

Immediately wash skin with copious amounts of

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.

[15]

Eye Contact

Immediately flush with plenty of water. After

initial flushing, remove any contact lenses and

continue flushing for at least 15 minutes. Keep

eye wide open while rinsing. Get medical

attention.[15]

Ingestion

Wash out mouth with copious amounts of water

for at least 15 minutes. Do NOT induce

vomiting. Seek medical attention.[15]
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Handling and Storage
Handling:

Avoid contact with skin and eyes.[15]

Avoid formation of dust and aerosols.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (see Section 7).

Wash hands thoroughly after handling.

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.

Store locked up.

Keep in a dark place, under an inert atmosphere, and for long-term storage, in a freezer

under -20°C.[16]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling benzyl 2-
aminopropanoate:

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection
If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate filter.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products such as carbon oxides, nitrogen oxides, and hydrogen chloride gas may be formed.

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment to prevent contact with skin and eyes and to avoid inhalation of dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled material, place it in a suitable closed

container for disposal. Avoid generating dust.

Stability and Reactivity
Reactivity: No specific data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No specific data available.

Conditions to Avoid: No specific data available.

Incompatible Materials: Strong oxidizing agents.

Visualizations
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Spill of Benzyl
2-Aminopropanoate Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Carefully Collect Spilled Material
and Absorbent into a

Sealed Hazardous Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste According to
Institutional and Local Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a spill of benzyl 2-aminopropanoate.
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Exposure to Benzyl
2-Aminopropanoate

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Cautiously with Water
for at least 15 minutes Rinse Mouth with Water

Keep at Rest

Seek Medical Attention
if Symptoms Persist

Wash Skin with Plenty of Water
for at least 15 minutes

Seek Medical Attention
if Irritation Occurs

Remove Contact Lenses, if Present
and Easy to Do. Continue Rinsing.

Seek Immediate
Medical Attention

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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